Cas no 88491-76-3 (4-Pyridinamine, compd. with 1,3,5-trinitrobenzene (2:1))

4-Pyridinamine, compd. with 1,3,5-trinitrobenzene (2:1) structure
88491-76-3 structure
Product Name:4-Pyridinamine, compd. with 1,3,5-trinitrobenzene (2:1)
CAS No:88491-76-3
MF:C16H15N7O6
MW:401.333602190018
CID:630694
PubChem ID:71318345
Update Time:2025-04-19

4-Pyridinamine, compd. with 1,3,5-trinitrobenzene (2:1) Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinamine, compd. with 1,3,5-trinitrobenzene (2:1)
    • pyridin-4-amine,1,3,5-trinitrobenzene
    • 88491-76-3
    • Pyridin-4-amine--1,3,5-trinitrobenzene (2/1)
    • DTXSID50748480
    • Inchi: 1S/C6H3N3O6.2C5H6N2/c10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15;2*6-5-1-3-7-4-2-5/h1-3H;2*1-4H,(H2,6,7)
    • InChI Key: MQOURNNYKJMZNJ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O.NC1C=CN=CC=1.NC1C=CN=CC=1

Computed Properties

  • Exact Mass: 401.10838122g/mol
  • Monoisotopic Mass: 401.10838122g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 0
  • Complexity: 277
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 215Ų
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